Cas no 27725-91-3 (1,4,7-Trioxonane)

• Product Name: 1,4,7-Trioxonane
• CAS No: 27725-91-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 238242
• PubChem ID: 552016
• Update Time: 2025-04-19

1,4,7-Trioxonane Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Trioxonane
• RCIDBLLMZGGECJ-UHFFFAOYSA-N
• DTXSID70338923
• Ethylene oxide trimer
• SCHEMBL2002617
• Q27114916
• CHEBI:32400
• 9-crown-3
• 1,4,7-trioxacyclononane
• 27725-91-3

• Inchi： 1S/C6H12O3/c1-2-8-5-6-9-4-3-7-1/h1-6H2
• InChI Key： RCIDBLLMZGGECJ-UHFFFAOYSA-N
• SMILES： O1CCOCCOCC1

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 45.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69